rac-(1R,2S)-2-methyl-N-phenylcyclopropane-1-carboxamide, cis
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| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-methyl-N-phenylcyclopropane-1-carboxamide, cis involves the preparation of the starting material, followed by a series of reactions to form the final product. The key steps in the synthesis pathway include the formation of the cyclopropane ring, introduction of the methyl and phenyl groups, and the addition of the carboxamide functional group.", "Starting Materials": [ "Benzene", "Methylcyclopropane", "Chloroacetyl chloride", "Sodium hydroxide", "Ammonium chloride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: Preparation of chloroacetyl chloride by reacting chloroacetic acid with thionyl chloride.", "Step 2: Reaction of chloroacetyl chloride with benzene in the presence of aluminum chloride to form phenacyl chloride.", "Step 3: Reaction of phenacyl chloride with methylcyclopropane in the presence of sodium hydroxide to form racemic mixture of cis and trans isomers of 2-methyl-N-phenylcyclopropane-1-carboxylic acid chloride.", "Step 4: Separation of the cis isomer by fractional distillation and conversion to the carboxamide by reaction with ammonium chloride in the presence of hydrochloric acid.", "Step 5: Purification of the carboxamide by extraction with sodium bicarbonate and washing with water and brine, followed by drying over sodium sulfate.", "Step 6: Conversion of the carboxamide to the final product, rac-(1R,2S)-2-methyl-N-phenylcyclopropane-1-carboxamide, cis, by reaction with ethyl acetate and methanol in the presence of sodium bicarbonate." ] } | |
CAS RN |
2375248-50-1 |
Product Name |
rac-(1R,2S)-2-methyl-N-phenylcyclopropane-1-carboxamide, cis |
Molecular Formula |
C11H13NO |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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